Cas no 1864053-35-9 (1H-Pyrrolo[3,4-c]pyridin-1-one, octahydro-5-(phenylmethyl)-)

• Product Name: 1H-Pyrrolo[3,4-c]pyridin-1-one, octahydro-5-(phenylmethyl)-
• CAS No: 1864053-35-9
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• MDL: MFCD29033821
• CID: 5192084
• PubChem ID: 121542817
• Update Time: 2025-10-31

1H-Pyrrolo[3,4-c]pyridin-1-one, octahydro-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-c]pyridin-1-one, octahydro-5-(phenylmethyl)-

• MDL： MFCD29033821
• Inchi： 1S/C14H18N2O/c17-14-13-6-7-16(10-12(13)8-15-14)9-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,15,17)
• InChI Key： RZDNWXGLKFTFQQ-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2)CCC2C(=O)NCC12

Additional information on 1H-Pyrrolo[3,4-c]pyridin-1-one, octahydro-5-(phenylmethyl)-

1H-Pyrrolo[3,4-c]pyridin-1-one, Octahydro-5-(phenylmethyl)-: A Comprehensive Overview

1H-Pyrrolo[3,4-c]pyridin-1-one, also known as octahydro-5-(phenylmethyl)-, is a unique organic compound with the CAS registry number 1864053-35-9. This compound belongs to the class of pyrrolopyridines, which are bicyclic structures combining a pyrrole and a pyridine ring. The presence of the phenylmethyl group at position 5 introduces additional complexity and potential reactivity to the molecule. Recent studies have highlighted its significance in various fields, including drug discovery and materials science.

The structure of 1H-Pyrrolo[3,4-c]pyridin-1-one is characterized by an octahydro framework, which suggests a partially saturated system. This partial saturation can influence the compound's electronic properties and reactivity. The phenylmethyl substituent at position 5 adds steric bulk and aromaticity to the molecule, potentially enhancing its stability and bioavailability. Researchers have explored the synthesis of this compound through various methods, including cyclization reactions and ring-opening strategies.

Recent advancements in synthetic chemistry have enabled the efficient production of octahydro-5-(phenylmethyl)-1H-pyrrolo[3,4-c]pyridin-1-one. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the phenylmethyl group. This method not only improves yield but also enhances the purity of the final product. Additionally, computational studies have provided insights into the electronic structure of this compound, revealing its potential as a building block for more complex molecules.

In terms of applications, 1H-Pyrrolo[3,4-c]pyridin-1-one has shown promise in pharmacology. Its unique structure makes it a candidate for drug design targeting specific biological pathways. For instance, studies have demonstrated its ability to modulate enzyme activity and interact with cellular receptors. Furthermore, its octahydro framework may contribute to improved pharmacokinetics, making it a valuable asset in drug development.

The toxicity profile of octahydro-5-(phenylmethyl)-1H-pyrrolo[3,4-c]pyridin-1-one has also been investigated. Preclinical studies indicate that it exhibits low toxicity at therapeutic doses, which is a critical factor for its potential use in medicinal chemistry. However, further research is required to fully understand its long-term effects and safety profile.

In conclusion, 1H-Pyrrolo[3,4-c]pyridin-1-one, with its CAS number 1864053-35-9, represents a significant advancement in organic chemistry. Its versatile structure and promising applications make it a subject of ongoing research interest. As new findings emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.